Cas no 744197-23-7 (methyl 3-(4-piperidyl)benzoate)

• Product Name: methyl 3-(4-piperidyl)benzoate
• CAS No: 744197-23-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD02179142
• CID: 1039486
• PubChem ID: 24904314
• Update Time: 2025-07-23

methyl 3-(4-piperidyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(piperidin-4-yl)benzoate
• 3-(4-piperidinyl)Benzoic acid methyl ester
• methyl 3-piperidin-4-ylbenzoate
• AK104814
• ANW-70968
• KB-256082
• SureCN233530
• methyl 3-(4-piperidyl)benzoate
• Methyl 3-(4-piperidinyl)benzoate
• EN300-1858974
• Methyl3-(piperidin-4-yl)benzoate
• DTXSID00647994
• F70373
• SCHEMBL233530
• SB23120
• 744197-23-7
• AKOS016008251
• A1-24553
• FT-0723607
• DB-074819

• MDL： MFCD02179142
• Inchi： 1S/C13H17NO2/c1-16-13(15)12-4-2-3-11(9-12)10-5-7-14-8-6-10/h2-4,9-10,14H,5-8H2,1H3
• InChI Key： BOXQVEQTPQDDIT-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1CCNCC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on methyl 3-(4-piperidyl)benzoate

Comprehensive Overview of Methyl 3-(4-piperidyl)benzoate (CAS No. 744197-23-7): Properties, Applications, and Industry Insights

Methyl 3-(4-piperidyl)benzoate (CAS No. 744197-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This ester derivative, combining a piperidine moiety with a benzoate group, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₃H₁₇NO₂, and precise molecular weight of 219.28 g/mol make it a valuable building block for drug discovery and material science.

In recent years, the demand for methyl 3-(4-piperidyl)benzoate has surged, driven by its role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently explore its potential in modulating neurotransmitter receptors, aligning with the growing focus on neurological disorders and cognitive health—a trending topic in 2024. The compound’s lipophilicity and hydrogen-bonding capacity further enhance its utility in optimizing drug bioavailability, a key concern in modern pharmacology.

The synthesis of CAS 744197-23-7 typically involves esterification reactions under controlled conditions, ensuring high purity (>98%) for laboratory and industrial use. Analytical techniques like HPLC and NMR spectroscopy are employed to verify its structural integrity, addressing the industry’s emphasis on quality control and regulatory compliance. These protocols resonate with current searches on "GMP-certified intermediates" and "scalable synthetic routes," reflecting market priorities.

Beyond pharmaceuticals, methyl 3-(4-piperidinyl)benzoate finds niche applications in agrochemicals and functional materials. Its piperidine ring contributes to pesticidal activity, while the aromatic ester group aids in polymer modification—an area gaining traction due to sustainable material innovation. This dual applicability positions the compound as a subject of interest in green chemistry forums and patent filings.

Storage and handling recommendations for 744197-23-7 emphasize stability under inert atmospheres and low humidity, topics frequently queried in chemical storage guidelines. Suppliers often highlight its compatibility with common organic solvents, a practical consideration for researchers investigating solvent selection strategies—a recurrent theme in academic discussions.

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